Cas no 923283-71-0 (1H-Pyrazole-5-carboxylic acid, 1-(2-hydroxyethyl)-4-nitro-, methyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-(2-hydroxyethyl)-4-nitro-, methyl ester
• CAS No: 923283-71-0
• MF: C₇H₉N₃O₅
• MW: 215.163461446762
• CID: 737845
• PubChem ID: 68365037
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylic acid, 1-(2-hydroxyethyl)-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-(2-hydroxyethyl)-4-nitro-, methyl ester
• methyl 2-(2-hydroxyethyl)-4-nitropyrazole-3-carboxylate
• 923283-71-0
• DTXSID60738251
• SCHEMBL12725198
• Methyl 1-(2-hydroxyethyl)-4-nitro-1H-pyrazole-5-carboxylate

• Inchi： 1S/C7H9N3O5/c1-15-7(12)6-5(10(13)14)4-8-9(6)2-3-11/h4,11H,2-3H2,1H3
• InChI Key： UPFFKFFUWFHPMX-UHFFFAOYSA-N
• SMILES： OCCN1C(C(=O)OC)=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.05422040g/mol
• Monoisotopic Mass: 215.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 110Ų